Cas no 2127-05-1 (4-Pyridylethylmercaptan)

• Product name: 4-Pyridylethylmercaptan
• CAS No: 2127-05-1
• MF: C₇H₉NS
• MW: 139.21806
• MDL: MFCD00973403
• CID: 42496
• PubChem ID: 150969

4-Pyridylethylmercaptan Chemical and Physical Properties

Names and Identifiers

• 4-Pyridylethylmercaptan
• 2-(4-Pyridyl)ethanethiol
• 2-pyridin-4-ylethanethiol
• 4-(2-Thioethyl)pyridine
• EN300-1857409
• FT-0656591
• 2127-05-1
• 4-Pyridoethanethiol
• SCHEMBL73482
• 2-(4-pyridyl)ethyl mercaptan
• A815235
• 2-(4'-PYRIDYL)ETHANETHIOL
• 4-mercaptoethyl pyridine
• MFCD00973403
• CS-0449885
• AKOS015891688
• 4-PEM
• 2-(Pyridin-4-yl)ethane-1-thiol
• DTXSID90175519
• VBAOEVKQBLGWTH-UHFFFAOYSA-N
• 2-(pyridin-4-yl)ethanethiol
• 4-Pyridineethanethiol
• 4-(2-mercaptoethyl)pyridine
• 4-pyridylethylmercaptan, AldrichCPR
• DTXCID9098010
• DB-066469

• MDL： MFCD00973403
• Inchi： 1S/C7H9NS/c9-6-3-7-1-4-8-5-2-7/h1-2,4-5,9H,3,6H2
• InChI Key： VBAOEVKQBLGWTH-UHFFFAOYSA-N
• SMILES： N1C=CC(CCS)=CC=1

Computed Properties

• Exact Mass: 139.04600
• Monoisotopic Mass: 139.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 13.9A^2

Experimental Properties

• Density: 1.074
• Melting Point: N/A
• Boiling Point: 247.1°Cat760mmHg
• Flash Point: 103.3°C
• Refractive Index: 1.558
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 51.69000
• LogP: 1.55390
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Pyridylethylmercaptan Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Amber Vial, Refrigerator, Under Inert Atmosphere

4-Pyridylethylmercaptan Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives